Cas no 1058199-39-5 (3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea)
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea
- 1-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]-3-[3-(trifluoromethyl)phenyl]urea
- F5149-0084
- AKOS024500437
- 1-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(3-(trifluoromethyl)phenyl)urea
- VU0637381-1
- 1058199-39-5
-
- Inchi: 1S/C21H19F3N4O2/c22-21(23,24)16-8-4-9-17(14-16)26-20(30)25-12-5-13-28-19(29)11-10-18(27-28)15-6-2-1-3-7-15/h1-4,6-11,14H,5,12-13H2,(H2,25,26,30)
- InChI Key: CQDDCEPTTAYAHI-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)NC(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)(F)F
Computed Properties
- Exact Mass: 416.14601035g/mol
- Monoisotopic Mass: 416.14601035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 73.8Ų
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5149-0084-2μmol |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-5μmol |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-10μmol |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-20μmol |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-1mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-2mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-3mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-4mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-5mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5149-0084-10mg |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea |
1058199-39-5 | 10mg |
$79.0 | 2023-09-10 |
3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea
Comprehensive Analysis of 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1058199-39-5)
The compound 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1058199-39-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazinone core linked to a trifluoromethylphenyl urea moiety, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, particularly in inflammation and metabolic disorders.
In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine. The 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea stands out due to its structure-activity relationship (SAR), which allows for targeted modifications to enhance efficacy. This aligns with the growing trend of personalized therapeutics, where compounds like this are tailored to individual patient needs.
One of the most searched topics in this domain is the synthetic pathways for complex urea derivatives. The synthesis of CAS No. 1058199-39-5 involves multi-step organic reactions, including condensation and cyclization processes, which are critical for achieving high purity and yield. Researchers often inquire about optimized reaction conditions and catalytic systems to improve scalability, reflecting the industry's focus on sustainable and cost-effective production methods.
Another area of interest is the compound's potential as a kinase inhibitor. Kinases play a pivotal role in cell signaling, and their dysregulation is linked to various diseases. The trifluoromethylphenyl group in 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea enhances binding affinity to specific kinase targets, making it a candidate for cancer research and autoimmune disease studies. This aligns with the broader search trends for next-generation kinase inhibitors and targeted therapy solutions.
From a physicochemical properties perspective, the compound exhibits moderate solubility and stability under physiological conditions, which is crucial for drug formulation and bioavailability. Researchers frequently search for solubility enhancers and delivery systems to overcome challenges associated with poorly soluble compounds, highlighting the need for innovative formulation strategies.
In conclusion, 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1058199-39-5) represents a promising scaffold for medicinal chemistry. Its versatility in drug design, combined with the rising demand for target-specific therapeutics, positions it as a valuable candidate for future research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for innovative treatments.
1058199-39-5 (3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[3-(trifluoromethyl)phenyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)